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Compound of Interest

Compound Name: Phenol, 2-fluoro-3,6-diiodo-

CAS No.: 1806347-73-8

Cat. No.: B12093955

Get Quote

Technical Profile: 2-Fluoro-3,6-diiodophenol
High-Fidelity Scaffold for Regioselective Functionalization

Executive Summary
2-Fluoro-3,6-diiodophenol (CAS 1806347-73-8) is a rare, multi-halogenated phenolic

intermediate. Unlike its more common isomer, 4,6-diiodo-2-fluorophenol (produced via standard

electrophilic aromatic substitution), the 3,6-diiodo variant presents a unique substitution pattern

that enables orthogonal cross-coupling strategies. Its structure features two chemically distinct

iodine sites—one ortho (C6) and one meta (C3) to the hydroxyl group—allowing for sequential,

site-selective palladium-catalyzed transformations. This compound is increasingly relevant in

the synthesis of thyromimetics, PROTAC linkers, and agrochemical cores where precise

fluorination and arylation are required.
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Property Data

Chemical Name 2-Fluoro-3,6-diiodophenol

CAS Number 1806347-73-8

Molecular Formula C₆H₃F I₂O

Molecular Weight 363.89 g/mol

SMILES Oc1c(F)c(I)ccc1I

Appearance Off-white to pale yellow solid

Melting Point 68–72 °C (Typical for diiodo-fluorophenols)

pKa (Predicted)
~6.5 (Acidified by electron-withdrawing

halogens)

Solubility
Soluble in DMSO, MeOH, DCM; sparingly

soluble in water

Synthetic Methodology
Producing the 3,6-diiodo isomer requires bypassing the natural regioselectivity of phenols,

which favors 4,6-substitution. A Directed Ortho-Metalation (DoM) strategy is the authoritative

protocol for high-purity synthesis.

The "Scaffold-Hopping" Challenge
Direct Iodination: Treating 2-fluorophenol with I₂/H₂O₂ yields 4,6-diiodo-2-fluorophenol (major

product) due to the strong para-directing effect of the hydroxyl group.

Targeted Synthesis: To install iodine at the meta (C3) position, the directing power of the

fluorine atom must be leveraged under kinetic control.

Protocol: Directed Ortho-Metalation (DoM) Route
This protocol utilizes the strong ortho-directing ability of fluorine to install the C3 iodine,

followed by electrophilic iodination to install the C6 iodine.
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Step 1: Protection Protect 2-fluorophenol (1) with a Methoxymethyl (MOM) group to prevent

deprotonation of the hydroxyl.

Reagents: MOM-Cl, DIPEA, DCM, 0°C.

Product: 1-fluoro-2-(methoxymethoxy)benzene.

Step 2: C3-Lithiation & Iodination Exploit the acidity of the proton ortho to the fluorine (C3). The

MOM group coordinates the lithium, but the Fluorine exerts a stronger inductive effect at C3.

Reagents: n-Butyllithium (n-BuLi), THF, -78°C.

Mechanism:[1][2] Lithium coordinates to F and MOM, deprotonating C3 selectively.

Quench: Add Iodine (I₂) in THF.

Product: 2-fluoro-1-iodo-3-(methoxymethoxy)benzene.

Step 3: Deprotection Remove the MOM group.

Reagents: HCl (4M in dioxane) or TFA/DCM.

Product: 2-fluoro-3-iodophenol.

Step 4: C6-Regioselective Iodination With the C3 position occupied and C4 sterically

crowded/electronically distinct, controlled electrophilic iodination targets the highly activated C6

position (ortho to OH).

Reagents: N-Iodosuccinimide (NIS) (1.05 eq), MeCN, 0°C → RT.

Purification: Column chromatography (Hexane/EtOAc) to remove traces of 4-iodo isomers.

Final Yield: 2-Fluoro-3,6-diiodophenol.[3]
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Figure 1: Synthetic workflow utilizing Directed Ortho-Metalation to achieve the 3,6-substitution

pattern.

Reactivity & Applications
The utility of 2-fluoro-3,6-diiodophenol lies in the electronic differentiation of its two carbon-

iodine bonds, enabling sequential cross-coupling.

Electronic Differentiation (The "Switch")
C3-Iodine (Meta to OH): Electronically deficient. The inductive withdrawal of Fluorine (ortho)

and the lack of resonance donation from OH (meta) make this site more reactive toward

oxidative addition with Pd(0).

C6-Iodine (Ortho to OH): Electronically rich. The strong mesomeric donation (+M) from the

hydroxyl group increases electron density at C6, deactivating the C-I bond relative to C3.

Experimental Implication: In a Suzuki-Miyaura coupling with 1.0 equivalent of boronic acid, the

reaction will occur preferentially at C3.

Application Workflow
Library Generation: Introduce diversity at C3 using aryl boronic acids.

Core Cyclization: Use the C6-Iodine and the OH group to form benzofurans or benzoxazoles

via intramolecular cyclization.

Thyromimetics: The 3,6-diiodo motif mimics the iodination pattern of thyroid hormones

(T3/T4) but with altered metabolic stability due to the fluorine bioisostere.
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Figure 2: Reactivity map highlighting the orthogonal functionalization potential of the scaffold.

Safety & Handling
Hazards: Like most halogenated phenols, this compound is likely an irritant to eyes, skin,

and respiratory systems (H315, H319, H335). It may exhibit thyroid toxicity due to structural

similarity to thyroxine.

Storage: Light sensitive. Store in amber vials under inert atmosphere (Argon/Nitrogen) at 2–

8°C to prevent deiodination.

Disposal: High halogen content requires disposal via specialized organic halogen waste

streams; do not mix with general organic solvents for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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